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Compound of Interest

Compound Name: trans-Anol

Cat. No.: B1235108

Essential Safety and Handling Guide for trans-Anol

For laboratory professionals engaged in research and development, ensuring a safe
environment is paramount when handling chemical compounds. This guide provides
immediate, essential safety and logistical information for the handling and disposal of trans-
Anol, also known as trans-Anethole.

Hazard Identification and Immediate Precautions

trans-Anol is a compound that requires careful handling due to its potential health hazards. It
is classified as a skin sensitizer and may cause an allergic skin reaction.[1][2] It can also cause
skin and respiratory tract irritation.[3] In case of contact, it is crucial to wash the affected skin
area with plenty of soap and water.[1] If skin irritation or a rash develops, seek medical advice.
[2] Eye contact may lead to irritation, and in such instances, the eyes should be flushed with
plenty of water for at least 15 minutes.[4]

While not highly flammable, trans-Anol is a combustible material.[1] Therefore, it should be
kept away from open flames, hot surfaces, and other sources of ignition.[1][5]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential to minimize exposure and
ensure safety. The following PPE is recommended when handling trans-Anol.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses

Must meet ANSI Z.87.1 1989
standard. A face shield worn
over safety glasses is required

if there is a risk of splashing.[6]

Skin Protection

Chemical-resistant gloves

Nitrile rubber gloves are
suitable for protection.[5]
Always inspect gloves before
use and change them
immediately upon contact with

the chemical.

Laboratory Coat

A flame-resistant lab coat,
such as Nomex®, should be
worn over cotton clothing.
Ensure it is buttoned and fits
properly to cover as much skin

as possible.[6]

Footwear and Clothing

Wear long pants and closed-
toe, closed-heel shoes that

cover the entire foot.[6]

Respiratory Protection

Not generally required with

adequate ventilation

If engineering controls are
insufficient to maintain
exposure below permissible
limits, a NIOSH-approved
respirator is necessary.[6] Use
a respirator in poorly ventilated
areas or when dealing with

spills.
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Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling Protocol

o Ensure Adequate Ventilation: Always handle trans-Anol in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of vapors.[5]

¢ Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.[3]
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e Grounding: When transferring the material, ground and bond containers to prevent static
discharge, especially if larger quantities are involved.[3]

o After Handling: Wash hands and face thoroughly after working with the substance.
Contaminated clothing should be removed and washed before reuse.[3]

Storage Protocol

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]
e Protect from direct sunlight.[5]

e Incompatible materials include oxidizing agents.[1]

Disposal Plan

Proper disposal of trans-Anol and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

e Waste Chemical: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2] Do not allow the product to enter
drains or the sewage system.

o Contaminated Packaging: Empty containers may retain product residue and can be
dangerous.[3] They should be disposed of according to official regulations.[2] Do not
pressurize, cut, weld, or expose empty containers to heat or sparks.[3]

o Spills: In case of a spill, clean it up immediately. Absorb the material with an inert, liquid-
absorbent material (e.g., Chemizorb®) and place it into a suitable, clean, dry, closed
container for disposal.[4] Ensure adequate ventilation during cleanup and remove all sources
of ignition.[4]
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The following tables summarize the key physical and chemical properties of trans-Anol.

Physical Properties

Property Value

Appearance Clear, colorless to yellowish low melting solid[1]
[5]

Odor Strong, black licorice-like[1][4]

Melting Point 20-23°C/68-73.4 °F[1]

Boiling Point 234 - 237 °C [ 453.2 - 458.6 °F[1][5]

Flash Point 91 °C/ 195.8 °F[1][5]

Specific Gravity 0.988 g/cm3[2][4]

Vapor Pressure

1.33 mbar @ 63 °C[1][4]

Solubility

Practically insoluble in water[4]

Chemical Properties

Property

Value

Molecular Formula

C10H120[4][7]

Molecular Weight 148.20 g/mol [4][7]
Synonyms trans-Anethole, p-Propenylanisole[1][4]
CAS Number 4180-23-8[1]

Experimental Protocol: Preparation of a Standard

Solution

This protocol outlines the steps for preparing a standard solution of trans-Anol in a suitable

solvent.
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e Pre-Experiment Checklist:

o

[¢]

[e]

[e]

Ensure the chemical fume hood is operational.

Verify that all required PPE is available and in good condition.

Locate the nearest eyewash station and safety shower.

Have spill cleanup materials readily accessible.

e Procedure:

[¢]

Don all required personal protective equipment: safety goggles, nitrile gloves, and a lab
coat.

Place a calibrated analytical balance inside the chemical fume hood.

Tare a clean, dry beaker on the balance.

Carefully weigh the desired amount of trans-Anol into the beaker.

Record the exact weight.

Slowly add the chosen solvent (e.g., ethanol) to the beaker while gently stirring with a
glass rod until the trans-Anol is fully dissolved.

Quantitatively transfer the solution to a volumetric flask of the desired final volume.

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric
flask to ensure all the trans-Anol is transferred.

Add solvent to the volumetric flask up to the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the name of the compound, concentration, solvent, date of
preparation, and your initials.

e Post-Experiment Cleanup:
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[e]

Dispose of any waste solvent and contaminated materials according to the established
disposal plan.

[e]

Clean all glassware thoroughly.

o

Wipe down the work area in the fume hood.

[¢]

Remove and properly dispose of gloves.

[¢]

Wash your hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. fishersci.com [fishersci.com]

e 2. cpachem.com [cpachem.com]

e 3. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5. assets.thermofisher.com [assets.thermofisher.com]

e 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 7. Anethole | C10H120 | CID 637563 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Personal protective equipment for handling trans-Anol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235108#personal-protective-equipment-for-
handling-trans-anol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1235108?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC152530050&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB37540&dnl=sd_-_trans-Anethole_CAS_4180-23-8_EC_224-052-0_%28SB37540%29_%28EU%29.pdf
http://nmu-mi.newlook.safecollegessds.com/document/repo/9fa03d13-c504-43f8-a9be-c4d8ad238d54
https://pim-resources.coleparmer.com/sds/24046.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13482~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:57:58~~trans-Anethole~~
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pubchem.ncbi.nlm.nih.gov/compound/Anethole
https://www.benchchem.com/product/b1235108#personal-protective-equipment-for-handling-trans-anol
https://www.benchchem.com/product/b1235108#personal-protective-equipment-for-handling-trans-anol
https://www.benchchem.com/product/b1235108#personal-protective-equipment-for-handling-trans-anol
https://www.benchchem.com/product/b1235108#personal-protective-equipment-for-handling-trans-anol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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